Cas no 1666-10-0 (Phosphoramidic acid,phenyl-, bis(1-methylethyl) ester (9CI))

Phosphoramidic acid,phenyl-, bis(1-methylethyl) ester (9CI) structure
1666-10-0 structure
Product name:Phosphoramidic acid,phenyl-, bis(1-methylethyl) ester (9CI)
CAS No:1666-10-0
MF:C12H20NO3P
MW:257.2659
CID:191696
PubChem ID:121147

Phosphoramidic acid,phenyl-, bis(1-methylethyl) ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phosphoramidic acid,phenyl-, bis(1-methylethyl) ester (9CI)
    • N-Dipropan-2-yloxyphosphorylaniline
    • Diisopropyl phenylphosphoramidate
    • phosphoramidic acid, N-phenyl-, bis(1-methylethyl) ester
    • Phenylphosphoramidic acid diisopropyl ester
    • 1666-10-0
    • DTXSID60937222
    • BRN 2734571
    • Dipropan-2-yl N-phenylphosphoramidate
    • Phosphoramidic acid, phenyl-, bis(1-methylethyl) ester
    • Phosphoramidic acid, phenyl-, diisopropyl ester
    • Diisopropyl anilidophosphate
    • Inchi: InChI=1S/C12H20NO3P/c1-10(2)15-17(14,16-11(3)4)13-12-8-6-5-7-9-12/h5-11H,1-4H3,(H,13,14)
    • InChI Key: AGOJKEHFCDIXQZ-UHFFFAOYSA-N
    • SMILES: CC(OP(NC1C=CC=CC=1)(=O)OC(C)C)C

Computed Properties

  • Exact Mass: 257.1182
  • Monoisotopic Mass: 257.11808050g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • PSA: 47.56

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